Cas no 1260728-84-4 (3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1,4-dihydroquinolin-4-one
• CAS No: 1260728-84-4
• MF: C₁₈H₁₂ClN₃O₂
• MW: 337.7598
• CID: 5344875
• Update Time: 2025-10-29

3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• YAUXSAZDTSZMAC-UHFFFAOYSA-N
• 3-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)-6-methylquinolin-4(1H)-one
• 3-[3-(3-CHLOROPHENYL)-1,2,4-OXADIAZOL-5-YL]-6-METHYL-1H-QUINOLIN-4-ONE
• 3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-6-methylquinolin-4(1H)-one
• 3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C18H12ClN3O2/c1-10-5-6-15-13(7-10)16(23)14(9-20-15)18-21-17(22-24-18)11-3-2-4-12(19)8-11/h2-9H,1H3,(H,20,23)
• InChI Key： YAUXSAZDTSZMAC-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1[H])C1=NOC(C2=C([H])N([H])C3C([H])=C([H])C(C([H])([H])[H])=C([H])C=3C2=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 526
• XLogP3: 4.1
• Topological Polar Surface Area: 68

Additional information on 3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1,4-dihydroquinolin-4-one

3-[3-(3-Chlorophenyl)-1,2,4-Oxadiazol-5-yl]-6-Methyl-1,4-Dihydroquinolin-4-one: A Comprehensive Overview

Introduction

The compound 3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1,4-dihydroquinolin-4-one, with CAS No. 1260728-84-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug discovery. The molecule combines a quinolinone core with a 1,2,4-oxadiazole moiety, which introduces interesting electronic and steric properties. Recent studies have highlighted its role in various biological systems, making it a subject of intense research interest.

Structural Features and Synthesis

The structure of 3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1,4-dihydroquinolin-4-one is characterized by a fused bicyclic system consisting of a quinoline ring and a ketone group at the 4-position. The substitution pattern includes a methyl group at position 6 and an oxadiazole ring at position 3. The oxadiazole moiety itself is substituted with a chlorophenyl group at position 3, adding to the molecule's complexity and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and microwave-assisted synthesis, to streamline its production. These methods not only enhance yield but also improve the overall sustainability of the process. The incorporation of the oxadiazole ring has been shown to significantly influence the molecule's electronic properties, making it a versatile building block for further chemical modifications.

Pharmacological Activity and Biological Applications

One of the most compelling aspects of 3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1,4-dihydroquinolin-4-one is its diverse pharmacological activity. Studies have demonstrated its potential as an antimicrobial agent, particularly against Gram-positive bacteria and certain fungal strains. The oxadiazole moiety has been identified as a key contributor to this activity due to its ability to disrupt bacterial cell membranes.

Beyond antimicrobial applications, this compound has also shown promise in anticancer research. Preclinical studies suggest that it may inhibit key enzymes involved in cancer cell proliferation. For instance, recent research has highlighted its ability to modulate cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. This finding opens up new avenues for exploring its role in cancer therapy.

Additionally, the compound has been investigated for its potential as an anti-inflammatory agent. Experimental data indicate that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Recent Research Findings and Innovations

In recent years, there has been a surge in research focusing on optimizing the biological activity of 3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-1,4-dihydroquinolinone through structural modifications. Scientists have explored substituent effects on various positions of the molecule to enhance its bioavailability and potency.

A groundbreaking study published in 2023 revealed that substituting the chlorine atom on the phenyl ring with other halogens significantly alters the molecule's solubility and absorption profiles. This insight has led to the development of analogs with improved pharmacokinetic properties.

Moreover, computational modeling techniques have been employed to predict the binding affinities of this compound to various drug targets. These studies have provided valuable insights into its mechanism of action and have guided further experimental work.

Future Prospects and Challenges

The future of 3-[3-(3-chlorophenyl)-1,2,,oxadiazol5yil]-6-methyl-dihydroquinolinone lies in its potential as a lead compound for drug development. Its versatility as an antimicrobial agent and anticancer drug candidate positions it as a valuable asset in medicinal chemistry.

However challenges remain in translating laboratory findings into clinical applications. Issues such as toxicity profiles stability under physiological conditions remain areas requiring further investigation.

In conclusion this compound represents an exciting frontier in chemical research offering multiple avenues for exploration and application across diverse therapeutic areas. p>